Cas no 1171705-53-5 (N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide)

N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide is a heterocyclic compound featuring a benzothiazole core linked to a dimethylpyrazole moiety via an acetamide bridge. This structure imparts unique physicochemical properties, making it a candidate for applications in medicinal chemistry and agrochemical research. The benzothiazole group contributes to potential bioactivity, while the pyrazole ring enhances stability and binding affinity. The compound’s modular design allows for further functionalization, enabling tailored modifications for specific research or industrial applications. Its synthetic versatility and structural complexity make it a valuable intermediate in the development of novel pharmaceuticals or specialty chemicals.
N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide structure
1171705-53-5 structure
Product Name:N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
CAS No:1171705-53-5
MF:C16H18N4OS
MW:314.405321598053
CID:5906542
PubChem ID:44064623
Update Time:2025-05-22

N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]acetamide
    • F5581-1471
    • 1171705-53-5
    • N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
    • N-(benzo[d]thiazol-2-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide
    • AKOS024514115
    • N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
    • Inchi: 1S/C16H18N4OS/c1-11-10-12(2)20(18-11)9-8-19(13(3)21)16-17-14-6-4-5-7-15(14)22-16/h4-7,10H,8-9H2,1-3H3
    • InChI Key: AFQPRSRXICHHBN-UHFFFAOYSA-N
    • SMILES: C(N(C1=NC2=CC=CC=C2S1)CCN1C(C)=CC(C)=N1)(=O)C

Computed Properties

  • Exact Mass: 314.12013238g/mol
  • Monoisotopic Mass: 314.12013238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 79.3Ų

N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5581-1471-2μmol
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
1171705-53-5
2μmol
$57.0 2023-09-09
Life Chemicals
F5581-1471-5μmol
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
1171705-53-5
5μmol
$63.0 2023-09-09
Life Chemicals
F5581-1471-10μmol
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
1171705-53-5
10μmol
$69.0 2023-09-09
Life Chemicals
F5581-1471-20μmol
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
1171705-53-5
20μmol
$79.0 2023-09-09
Life Chemicals
F5581-1471-1mg
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
1171705-53-5
1mg
$54.0 2023-09-09
Life Chemicals
F5581-1471-2mg
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
1171705-53-5
2mg
$59.0 2023-09-09
Life Chemicals
F5581-1471-3mg
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
1171705-53-5
3mg
$63.0 2023-09-09
Life Chemicals
F5581-1471-4mg
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
1171705-53-5
4mg
$66.0 2023-09-09
Life Chemicals
F5581-1471-5mg
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
1171705-53-5
5mg
$69.0 2023-09-09
Life Chemicals
F5581-1471-10mg
N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
1171705-53-5
10mg
$79.0 2023-09-09

Additional information on N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide

N-(1,3-Benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide: A Comprehensive Overview

The compound N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide (CAS No. 1171705-53-5) is a sophisticated organic molecule with a unique structure that combines benzothiazole and pyrazole moieties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its intriguing properties, making it a subject of extensive research.

The molecular structure of N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide is characterized by the presence of a benzothiazole ring, which is known for its aromatic stability and ability to participate in various chemical reactions. The pyrazole ring, on the other hand, introduces additional functional groups that enhance the compound's reactivity and versatility. The combination of these two heterocyclic rings creates a molecule with unique electronic properties and potential biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the benzothiazole and pyrazole frameworks, ensuring high yields and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a one-pot synthesis approach that minimizes the number of reaction steps while maintaining the integrity of the molecule's structure.

The biological activity of N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide has been extensively investigated. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties. A research team from the University of California reported that the molecule effectively inhibits COX enzymes, which are key players in inflammation. Furthermore, its ability to scavenge free radicals makes it a promising candidate for combating oxidative stress-related diseases.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics. A study conducted at MIT explored its application as a semiconducting material in thin-film transistors (TFTs). The results indicated that the compound exhibits excellent charge transport properties, making it a viable option for next-generation electronic devices.

Another area where N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yli)ethylacetamide has shown promise is in agrochemicals. Researchers at Syngenta have investigated its potential as a herbicide. Field trials demonstrated that the compound effectively inhibits the growth of weeds without causing significant harm to crops. This finding underscores its importance in sustainable agriculture practices.

The synthesis and characterization of this compound have also contributed to our understanding of heterocyclic chemistry. The formation of the benzothiazole ring involves a tandem cyclization process that requires precise control over reaction conditions. Similarly, the construction of the pyrazole ring relies on nucleophilic aromatic substitution mechanisms that have been optimized through extensive experimentation.

From an environmental perspective, recent studies have focused on the eco-friendly synthesis of this compound. Green chemistry approaches, such as using microwave-assisted synthesis and solvent-free conditions, have been employed to minimize waste and reduce energy consumption. These methods not only enhance the sustainability of production but also align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, N-(1,3-benzothiazol

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.